Cas no 572-32-7 (Ayanin)

• Product Name: Ayanin
• CAS No: 572-32-7
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• CID: 892731
• PubChem ID: 5280682
• Update Time: 2025-04-19

Ayanin Chemical and Physical Properties

Names and Identifiers

• AYANIN
• 4H-1-BENZOPYRAN-4-ONE,5-HYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-3,7-DIMETHOXY-
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,7-dimethoxychromen-4-one
• 3,4',7-O-trimethylquercetin
• 3',5-Dihydroxy-3,4',7-trimethoxyflavone
• 3,7,4'-trimethoxy-5,3'-dihydroxyflavone
• 3,7,4'-trimethylquercetin
• 3,7,4'-Tri-O-methylquercetin
• 5,3'-Dihydroxy-3,7,4'-trimethoxyflavone
• quercetin-3,4',7-trimethyl ether
• Ayarin
• NSC 691652
• Quercetin 3,7,4'-trimethyl ether
• [ "" ]
• 5-hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,7-dimethoxy-4H-chromen-4-one
• NSC691652
• LMPK12112762
• BDBM50064888
• 9106AF
• NCI60_032905
• 3,5-dihydroxy-3,4',7-trimethoxyflavone
• 3'',5-dihydroxy-3,4
• CS-0023515
• F82127
• CHEBI:27825
• UNII-YA465UF3LK
• DTXSID20205833
• MS-25275
• AKOS040760283
• SCHEMBL1252843
• 4H-Benzopyran-4-one, 5-hydroxy-2-(3-hydroxy-4methoxyphenyl)-3,7-dimethoxy-
• B0005-198940
• 4H-1-BENZOPYRAN-4-ONE, 5-HYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-3,7-DIMETHOXY-
• Q3277926
• 5-Hydroxy-2-(3-hydroxy-4-methoxyphenyl)-3,7-dimethoxy-4H-1-benzopyran-4-one
• CHEMBL74898
• 3'',5-dihydroxy-3,4'',7-trimethoxyflavone
• HY-N2913
• YA465UF3LK
• 3,4',7-TRIMETHYLQUERCETIN
• C04444
• 572-32-7
• NSC-691652
• 3,7,4'-O-trimethylquercetin
• ConMedNP.1521
• DA-50837
• DTXCID50128324
• Ayanin

• Inchi： 1S/C18H16O7/c1-22-10-7-12(20)15-14(8-10)25-17(18(24-3)16(15)21)9-4-5-13(23-2)11(19)6-9/h4-8,19-20H,1-3H3
• InChI Key： KPCRYSMUMBNTCK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(=C1C1C=CC(=C(C=1)O)OC)OC)=O)O)OC

Computed Properties

• Exact Mass: 344.09000
• Monoisotopic Mass: 344.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4
• XLogP3: 3.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 173 ºC
• Boiling Point: 600.8±55.0 °C at 760 mmHg
• Flash Point: 221.5±25.0 °C
• Solubility: Almost insoluble (0.062 g/l) (25 º C),
• PSA: 98.36000
• LogP: 2.89700
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Ayanin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone